Cas no 338747-94-7 (4-Chlorophenyl 6-(methoxymethyl)-2-methyl-4-pyrimidinyl sulfone)

• Product Name: 4-Chlorophenyl 6-(methoxymethyl)-2-methyl-4-pyrimidinyl sulfone
• CAS No: 338747-94-7
• MF: C₁₃H₁₃ClN₂O₃S
• MW: 312.771920919418
• CID: 5027035
• Update Time: 2023-08-25

4-Chlorophenyl 6-(methoxymethyl)-2-methyl-4-pyrimidinyl sulfone Chemical and Physical Properties

Names and Identifiers

• 4-(4-chlorobenzenesulfonyl)-6-(methoxymethyl)-2-methylpyrimidine
• 4-chlorophenyl 6-(methoxymethyl)-2-methyl-4-pyrimidinyl sulfone
• 4-Chlorophenyl 6-(methoxymethyl)-2-methyl-4-pyrimidinyl sulfone

• Inchi： 1S/C13H13ClN2O3S/c1-9-15-11(8-19-2)7-13(16-9)20(17,18)12-5-3-10(14)4-6-12/h3-7H,8H2,1-2H3
• InChI Key： ZHLICPRXYKVHSA-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)S(C1C=C(COC)N=C(C)N=1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 404
• XLogP3: 2
• Topological Polar Surface Area: 77.5